Cas no 101418-39-7 (1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-)
101418-39-7 structure
Product Name:1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-
CAS No:101418-39-7
MF:C8H18Cl2N2
MW:213.147920131683
CID:147381
PubChem ID:58348
Update Time:2025-04-19
1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-
- N,N'-bis(2-chloroethyl)-N,N'-dimethylethane-1,2-diamine
- AC1L1OTU
- AC1Q3V14
- BRN 1743652
- ETHYLENEDIAMINE, N,N'-BIS(2-CHLOROETHYL)-N,N'-DIMETHYL-
- LS-68375
- N,N'-Bis(2-chloroethyl)-N,N'-dimethylethylenediamine
- DTXSID80143924
- 101418-39-7
-
- Inchi: 1S/C8H18Cl2N2/c1-11(5-3-9)7-8-12(2)6-4-10/h3-8H2,1-2H3
- InChI Key: IQTIIWMCKYNPDY-UHFFFAOYSA-N
- SMILES: ClCCN(C)CCN(C)CCCl
Computed Properties
- Exact Mass: 212.08494
- Monoisotopic Mass: 212.084704
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 6.5
Experimental Properties
- Density: 1.077
- Boiling Point: 195.7°C at 760 mmHg
- Flash Point: 72.2°C
- Refractive Index: 1.48
- PSA: 6.48
- LogP: 1.32760
1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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